4,6-Dihydroxypyrimidine-2-carboxylic acid
Overview
Description
4,6-Dihydroxypyrimidine-2-carboxylic Acid is an analog of Orotic Acid which is used in the preparation of therapeutic agents for chronic obstructive pulmonary disease (COPD) treatment .
Molecular Structure Analysis
The molecular formula of 4,6-Dihydroxypyrimidine-2-carboxylic Acid is C5H4N2O4 and its molecular weight is 156.096 .Scientific Research Applications
Anti-Inflammatory Activities
Pyrimidines, which include “4,6-Dihydroxypyrimidine-2-carboxylic acid”, have been studied for their anti-inflammatory activities . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Synthesis of Pyrimidine Derivatives
“4,6-Dihydroxypyrimidine-2-carboxylic acid” can be used in the synthesis of numerous 5-substituted 2-amino-4,6-dihydroxypyrimidine derivatives . These derivatives have potential inhibitory effects against immune-induced nitric oxide generation .
Synthesis of Bicyclic Systems
Pyrimidopyrimidines, which can be synthesized from “4,6-Dihydroxypyrimidine-2-carboxylic acid”, are two fused pyrimidine rings with four possible structural isomers . They are used in the synthesis of bicyclic [6 + 6] systems .
Synthesis of Oxazinones and Pyrimidinones Derivatives
“4,6-Dihydroxypyrimidine-2-carboxylic acid” has been used to synthesize the derivatives of oxazinones and pyrimidinones .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives can interact with various enzymes and receptors in the body .
Mode of Action
Pyrimidine derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular function .
Biochemical Pathways
Pyrimidine derivatives are involved in a wide range of biochemical processes, including nucleic acid synthesis and metabolism .
Result of Action
Pyrimidine derivatives can have a wide range of effects depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect how 4,6-Dihydroxypyrimidine-2-carboxylic acid interacts with its targets .
properties
IUPAC Name |
4-hydroxy-6-oxo-1H-pyrimidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4N2O4/c8-2-1-3(9)7-4(6-2)5(10)11/h1H,(H,10,11)(H2,6,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYCRGCVWEVPXJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(NC1=O)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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